2,6-Dichloro-3-methoxybenzaldehyde
Cat. No. B3276912
M. Wt: 205.03 g/mol
InChI Key: BOEYOJGUYQCWTR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:12](=[O:13])([O-:14])[O-:15].[CH3:20][N:21]([CH3:22])[CH:23]=[O:24].[Cl:1][c:2]1[c:3]([CH:4]=[O:5])[c:6]([Cl:11])[cH:7][cH:8][c:9]1[OH:10].[I:18][CH3:19].[K+:16].[K+:17]>>[Cl:1][c:2]1[c:3]([CH:4]=[O:5])[c:6]([Cl:11])[cH:7][cH:8][c:9]1[O:10][CH3:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1c(Cl)ccc(O)c1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(Cl)c(C=O)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
